Cas no 2121513-00-4 (5-Bromo-2,3-difluoro-4-methylphenylboronic acid)

• Product Name: 5-Bromo-2,3-difluoro-4-methylphenylboronic acid
• CAS No: 2121513-00-4
• MF: C₇H₆BBrF₂O₂
• MW: 250.833148479462
• MDL: MFCD29088231
• CID: 5078920
• Update Time: 2026-03-01

5-Bromo-2,3-difluoro-4-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-difluoro-4-methylphenylboronic acid
• (5-bromo-2,3-difluoro-4-methylphenyl)boronicacid
• (5-bromo-2,3-difluoro-4-methylphenyl)boronic acid

• MDL： MFCD29088231
• Inchi： 1S/C7H6BBrF2O2/c1-3-5(9)2-4(8(12)13)7(11)6(3)10/h2,12-13H,1H3
• InChI Key： SRAYFRDQHIVSMN-UHFFFAOYSA-N
• SMILES： BrC1=CC(B(O)O)=C(C(=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Topological Polar Surface Area: 40.5

Additional information on 5-Bromo-2,3-difluoro-4-methylphenylboronic acid

5-Bromo-2,3-difluoro-4-methylphenylboronic Acid: A Comprehensive Overview

The compound 5-Bromo-2,3-difluoro-4-methylphenylboronic acid (CAS No. 2121513-00-4) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, drug discovery, and materials science. This compound is notable for its unique combination of functional groups, which makes it a versatile building block in various chemical reactions. The presence of bromine, fluorine, and methyl substituents on the aromatic ring provides it with distinct electronic and steric properties, rendering it valuable in the construction of complex molecular architectures.

Recent advancements in cross-coupling reactions have further highlighted the utility of 5-Bromo-2,3-difluoro-4-methylphenylboronic acid. In particular, its application in Suzuki-Miyaura coupling reactions has been extensively explored. This reaction facilitates the formation of biaryl compounds, which are critical intermediates in the synthesis of pharmaceutical agents and advanced materials. The ability of this boronic acid to undergo such transformations efficiently underscores its importance in modern organic chemistry.

From a structural perspective, 5-Bromo-2,3-difluoro-4-methylphenylboronic acid features a bromine atom at the 5-position, two fluorine atoms at the 2 and 3 positions, and a methyl group at the 4-position on the benzene ring. The boronic acid group (-B(OH)₂) is attached to the aromatic ring at the para position relative to the methyl group. This arrangement imparts a unique electronic environment to the molecule, influencing its reactivity in various chemical transformations.

Recent studies have demonstrated that 5-Bromo-2,3-difluoro-4-methylphenylboronic acid can serve as an effective precursor for synthesizing heterocyclic compounds. These compounds are of particular interest due to their potential applications in drug development and as components in advanced materials such as semiconductors and optoelectronic devices. The ability to introduce diverse functional groups onto the aromatic ring further enhances its utility in these contexts.

In terms of synthesis, 5-Bromo-2,3-difluoro-4-methylphenylboronic acid can be prepared via several routes. One common method involves the bromination of a fluorinated methylbenzene derivative followed by boronate esterification. This process typically requires precise control over reaction conditions to ensure high yields and product purity. Researchers have also explored alternative synthetic pathways that incorporate more sustainable practices, such as using microwave-assisted synthesis or catalytic methods to improve efficiency.

The physical properties of 5-Bromo-2,3-difluoro-4-methylphenylboronic acid are also worth noting. It is a white crystalline solid with a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. Additionally, its stability under mild reaction conditions ensures its reliability as a reagent in various chemical processes.

Looking ahead, 5-Bromo-2,3-difluoro-4-methylphenylboronic acid is expected to play an increasingly important role in the development of novel pharmaceuticals and materials. Its ability to participate in a wide range of chemical transformations positions it as a key intermediate in modern organic synthesis. As research continues to uncover new applications for this compound, its significance within the scientific community will undoubtedly grow.